Cas no 1172750-87-6 (Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate)

• Product Name: Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1172750-87-6
• MF: C₁₄H₁₅F₃N₄O₃
• MW: 344.289113283157
• MDL: MFCD09859306
• CID: 4683367
• PubChem ID: 25248362
• Update Time: 2025-11-05

Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate
• ethyl 3-{2-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-1,2,4-oxadiazole-5-carboxylate
• SBB026100
• STK353027
• ethyl 3-{2-[5-cyclopropyl-3-(trifluoromethyl)pyrazolyl]ethyl}-1,2,4-oxadiazole -5-carboxylate

• MDL： MFCD09859306
• Inchi： 1S/C14H15F3N4O3/c1-2-23-13(22)12-18-11(20-24-12)5-6-21-9(8-3-4-8)7-10(19-21)14(15,16)17/h7-8H,2-6H2,1H3
• InChI Key： WCBLCRMJWOVCLS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CCC2=NOC(C(=O)OCC)=N2)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 461
• Topological Polar Surface Area: 83

Additional information on Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate

Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate (CAS No. 1172750-87-6): An Overview

Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate (CAS No. 1172750-87-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties.

The structure of Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate is characterized by a central 1,2,4-oxadiazole ring linked to a substituted pyrazole moiety. The presence of the trifluoromethyl group and the cyclopropyl substituent adds to the compound's unique chemical properties and biological activity. The ethyl ester group at the carboxylic acid position further enhances its solubility and stability in various solvents.

Recent research has focused on the pharmacological properties of this compound. Studies have shown that Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, this compound has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The specific molecular targets and pathways involved in these effects are still under investigation but are thought to include modulation of cell cycle progression and inhibition of angiogenesis.

The synthesis of Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate involves a multi-step process that begins with the preparation of the key intermediates. The synthesis typically starts with the formation of the pyrazole ring through a cyclocondensation reaction followed by the introduction of the trifluoromethyl group. The resulting intermediate is then coupled with an appropriate nitrile derivative to form the oxadiazole ring. Finally, esterification with ethanol yields the desired product.

The safety profile of Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate has been evaluated in several preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with minimal toxicity observed in animal models. However, further safety assessments are necessary before it can be considered for clinical trials.

One of the key challenges in the development of Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate as a therapeutic agent is optimizing its pharmacokinetic properties. Researchers are currently exploring strategies to improve its bioavailability and reduce potential side effects. These efforts include modifying the chemical structure to enhance solubility and stability as well as developing novel drug delivery systems.

Recent advances in computational chemistry and molecular modeling have also contributed to our understanding of Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate. These tools have been used to predict its binding interactions with target proteins and to identify potential off-target effects. This information is crucial for guiding the rational design of more potent and selective analogs.

In conclusion, Ethyl 3-(2-(5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-y l) eth yl ) - 1 , 2 , 4 - o x ad i az o le - 5 - c ar b ox y l ate (CAS No. 1172750 -87 -6 ) represents a promising lead compound in the development of new therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry.